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Familiarity with Carzenide's core characteristics is crucial for designing successful experiments. The table

below consolidates essential data.

Property Specification Relevance for Experimentation

CAS Number 138-41-0 [1] Compound identification.

Molecular
Formula

C7H7NO4S [1] Calculation of molar mass and concentrations.

Molecular
Weight

201.20 g/mol [1]

Purity ≥98% [1] Confirms suitability for research; may vary by

supplier.

Appearance White to off-white solid

powder [1]

Visual identification of the compound.

Melting Point 285 - 295 °C [1] Purity indicator; a lower than expected range

suggests impurities.

Density 1.5±0.1 g/cm³ [1]

pKa 3.50 (at 25°C) [2] Critical for pH-dependent solubility and stability.
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Troubleshooting Common Experimental Issues

Here are solutions to some frequently encountered problems when working with Carzenide.

Problem 1: Poor Solubility in Aqueous Buffers

Carzenide has low water solubility (~0.5 g/L at 25°C) [2], which can hinder biological assays.

Solution A: Use a DMSO Stock Solution
Prepare a concentrated stock solution in DMSO (e.g., 100 mg/mL, ~497 mM) [1] [3].

Important: When adding this stock to aqueous buffers, keep the final DMSO concentration low
(typically ≤1%) to avoid cellular or protein toxicity.

Solution B: Use a Solubilizing Agent
For in vivo studies, you can use co-solvents. One validated formulation is 10% DMSO + 90%
(20% SBE-β-CD in Saline), which can achieve a concentration of ≥2.5 mg/mL [1] [3].
Always add co-solvents sequentially and ensure the solution is clear before proceeding.

Problem 2: Inconsistent Biological Activity in Cell Assays

Carzenide is a known strong, competitive inhibitor of Carbonic Anhydrase II (CAII) [3]. Inconsistent

results may stem from improper handling or formulation.

Solution A: Ensure Proper Cell Permeability
Confirm that your experimental conditions (e.g., DMSO concentration, incubation time) allow
Carzenide to effectively reach its intracellular target. A study in HeLa cells used a 100 μM

concentration with a 2-hour pretreatment [3].
Solution B: Verify Stock Solution Stability and Handling

Storage: Store the powder at -20°C. For DMSO stock solutions, aliquot and store at -80°C for
long-term use (up to 2 years) or at -20°C for shorter periods (1 month). Avoid repeated freeze-

thaw cycles [1] [3].
Preparation: Use freshly prepared in vivo formulations for optimal results [1].

Problem 3: Stability and Storage Concerns

Improper storage can lead to compound degradation.
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Solution: Adhere to Recommended Storage Conditions
Powder: Store at -20°C for long-term stability (3 years) [1].
Solution: As mentioned above, store DMSO stock solutions at -80°C (2 years) or -20°C (1

year) [3].
The solid is stable at ambient temperature for a few days during shipping [1].

Experimental Workflow & Mechanism of Action

To help visualize how Carzenide functions in a biological context, the following diagram outlines its role as

a CAII inhibitor in a cellular assay workflow.

Prepare Carzenide Stock

Solubilize in DMSO

Treat Target Cells
(e.g., 100 µM, 2 hr)

Carzenide enters cells
and inhibits CAII

Measure Assay Readout
(e.g., Fluorescence, pH)

Click to download full resolution via product page

Reconstitution & Formulation Protocols
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Here are detailed methods for preparing Carzenide for your experiments, based on supplier data.

Protocol 1: For In Vitro Assays (DMSO Stock)

Bring the Carzenide vial to room temperature before opening.
Add a calculated volume of pure, anhydrous DMSO to achieve your desired stock concentration (e.g.,

100 mg/mL).
Vortex or sonicate the mixture briefly to ensure complete dissolution. The solution should be clear.

Aliquot the stock solution into smaller vials to minimize freeze-thaw cycles and store at -80°C.

Protocol 2: For In Vivo Studies (SBE-β-CD Formulation) [1] [3]

This protocol yields a clear solution of ≥2.5 mg/mL.

Prepare 20% SBE-β-CD in Saline: Dissolve 2 g of SBE-β-CD in 10 mL of saline. Mix until clear. This
solution can be stored at 4°C for one week.

Prepare DMSO Stock: Make a 25.0 mg/mL stock of Carzenide in DMSO.
Mix Working Solution: To prepare 1 mL of the final solution, add 100 µL of the 25.0 mg/mL DMSO

stock to 900 µL of the 20% SBE-β-CD solution.
Add in Sequence: Add the co-solvents sequentially from left to right (DMSO to SBE-β-CD solution)

and mix evenly after each addition.

Frequently Asked Questions

Q1: What is the primary biological target of Carzenide? A1: Carzenide is a strong, competitive

inhibitor of Carbonic Anhydrase II (CAII) [3]. It has been used in research related to epilepsy and cervical

cancer [3].

Q2: Can Carzenide be used directly in cell culture media? A2: It is not recommended to add the powder

directly to media due to its low aqueous solubility. First, dissolve it in DMSO to create a concentrated stock,

then dilute this stock into your cell culture medium. Ensure the final DMSO concentration is non-toxic to

your cells (typically ≤0.1-1%).

Q3: What safety precautions should I take when handling Carzenide? A3: While a full safety assessment

is beyond this guide, general hazard codes include Xn (Harmful) [4]. It may cause skin, eye, and respiratory
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irritation. Always consult the material safety data sheet (MSDS) for the specific batch you receive and wear

appropriate personal protective equipment (PPE) such as gloves and safety glasses [4] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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